Cas no 40607-48-5 (3,7-Dimethyl-2-octen-1-ol (cis trans mixture) (>90%))

• Product Name: 3,7-Dimethyl-2-octen-1-ol (cis trans mixture) (>90%)
• CAS No: 40607-48-5
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 330157
• PubChem ID: 170398
• Update Time: 2025-08-03

3,7-Dimethyl-2-octen-1-ol (cis trans mixture) (>90%) Chemical and Physical Properties

Names and Identifiers

• 2-Octen-1-ol,3,7-dimethyl-
• 3,7-Dimethyl-2-octen-1-ol
• 3,7-Dimethyl-2-octen-1-ol (cis trans mixture)
• 3,7-DIMETHYL-2-OCTEN-1-OL(6,7-DIHYDROGERANIOL)
• 3,7-dimethyloct-2-en-1-ol
• 2-Octen-1-ol,3,7-diMethyl
• 3,7-dimethyl-oct-2-en-1-ol
• 3,7-dimethyl-octa-2-en-1-ol
• 3,7-dimethyl-octen-2-ol
• 6,7-DIHYDROGERANIOL
• NS00058101
• 3,7-Dimethyl-2-octen-1-ol (cis trans mixture) (>90%)
• SB84408
• 3,7-Dimethyl-2-octen-1-ol; 2-Octen-1-ol, 3,7-dimethyl-
• 3,7-Dimethyl-2-octen-1-ol 100 microg/mL in Acetonitrile
• DTXSID00866002
• 40607-48-5
• CID 170398
• AKOS028108650
• DB-356703
• 2-Octen-1-ol, 3,7-dimethyl-

• Inchi： 1S/C10H20O/c1-9(2)5-4-6-10(3)7-8-11/h7,9,11H,4-6,8H2,1-3H3
• InChI Key： JNAWJUOCXKIHHG-UHFFFAOYSA-N
• SMILES： OCC=C(C)CCCC(C)C

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.4

Experimental Properties

• Density: 0.845
• Melting Point: Not available
• Boiling Point: 215.5°Cat760mmHg
• Flash Point: 90.5°C
• Refractive Index: 1.45
• PSA: 20.23000
• LogP: 2.75130
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,7-Dimethyl-2-octen-1-ol (cis trans mixture) (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 3,7-Dimethyl-2-octen-1-ol (cis trans mixture) (>90%)

3,7-Dimethyl-2-octen-1-ol (cis trans mixture) (>90%) - A Comprehensive Overview

3,7-Dimethyl-2-octen-1-ol, also known by its CAS number 40607-48-5, is a versatile organic compound with significant applications in various industries. This compound is a secondary alcohol with a unique structure characterized by an eight-carbon chain, featuring two methyl groups at the 3rd and 7th positions and a double bond at the 2nd position. The presence of both cis and trans isomers in its mixture adds complexity to its chemical properties and potential uses.

The compound's structure plays a crucial role in determining its physical and chemical properties. The double bond at the 2nd position introduces geometric isomerism, resulting in the cis and trans forms. This structural feature not only influences the compound's reactivity but also its solubility and stability under different conditions. Recent studies have highlighted the importance of stereochemistry in biological systems, making 3,7-Dimethyl-2-octen-1-ol a valuable compound for research in pharmacology and biochemistry.

In terms of synthesis, 3,7-Dimethyl-2-octen-1-ol can be produced through various methods, including hydroboration of alkenes or catalytic hydrogenation of ketones. The choice of synthesis method depends on the desired purity and the specific isomeric composition required for the intended application. Researchers have explored green chemistry approaches to synthesize this compound, emphasizing sustainability and reducing environmental impact.

The compound's applications span across multiple sectors. In the fragrance industry, it is used as a key ingredient in perfumes due to its pleasant floral aroma. Its ability to act as a fixative enhances the longevity of fragrances, making it highly sought after by perfume manufacturers. Additionally, 3,7-Dimethyl-2-octen-1-ol finds application in the food industry as a flavor enhancer, contributing to the taste profiles of various food products.

In recent years, there has been growing interest in exploring the biological activities of 3,7-Dimethyl-2-octen-1-ol. Studies have indicated potential anti-inflammatory and antioxidant properties, suggesting its use in pharmaceutical formulations. Furthermore, research into its interaction with cellular receptors has opened avenues for drug development targeting specific diseases.

The purity of >90% ensures that this compound meets high-quality standards required for both industrial and research applications. Quality control measures involve advanced analytical techniques such as gas chromatography (GC) and mass spectrometry (MS) to ensure consistent product quality.

In conclusion, 3,7-Dimethyl-2-octen-1-ol (cis trans mixture), with its unique chemical structure and diverse applications, continues to be an important compound in various fields. Ongoing research aims to unlock further potential uses while maintaining sustainable practices in its production and application.